Cas no 305371-33-9 (4-(3-chloro-4-fluorophenylamino)-6-fluoro-1,7-naphthyridine-3-carbonitrile)

• Product Name: 4-(3-chloro-4-fluorophenylamino)-6-fluoro-1,7-naphthyridine-3-carbonitrile
• CAS No: 305371-33-9
• MF: C₁₅H₇ClF₂N₄
• MW: 316.6926882267
• CID: 916102
• PubChem ID: 18548953
• Update Time: 2025-04-19

4-(3-chloro-4-fluorophenylamino)-6-fluoro-1,7-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-fluorophenylamino)-6-fluoro-1,7-naphthyridine-3-carbonitrile
• 4-(3-chloro-4-fluoroanilino)-6-fluoro-1,7-naphthyridine-3-carbonitrile
• DB-304988
• 4-(3-Chloro-4-fluoro-phenylamino)-6-fluoro-[1,7]naphthyridine-3-carbonitrile
• 4-((3-Chloro-4-fluorophenyl)amino)-6-fluoro-1,7-naphthyridine-3-carbonitrile
• DTXSID40595021
• 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-FLUORO-1,7-NAPHTHYRIDINE-3-CARBONITRILE
• 305371-33-9
• QONCFNVAJYDZDL-UHFFFAOYSA-N
• AT23726
• 4-(3-chloro-4-fluoro-phenylamino)-6-fluoro-[1.7]naphthyridine-3-carbonitrile
• SCHEMBL4766964

• Inchi： 1S/C15H7ClF2N4/c16-11-3-9(1-2-12(11)17)22-15-8(5-19)6-20-13-7-21-14(18)4-10(13)15/h1-4,6-7H,(H,20,22)
• InChI Key： QONCFNVAJYDZDL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1C(C#N)=CN=C2C=NC(=CC=12)F)F

Computed Properties

• Exact Mass: 316.0327303g/mol
• Monoisotopic Mass: 316.0327303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 61.6Ų